molecular formula C21H16ClN3O5S B2727023 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxylate CAS No. 877637-78-0

4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxylate

Cat. No. B2727023
CAS RN: 877637-78-0
M. Wt: 457.89
InChI Key: PWBYSMGEQNQUMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxylate is a useful research compound. Its molecular formula is C21H16ClN3O5S and its molecular weight is 457.89. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Design and Discovery of Selective Brain Penetrant PDE9A Inhibitor

One study discusses the design and discovery of a novel PDE9A inhibitor with selective brain penetration capabilities, identified for the treatment of cognitive disorders. This compound, identified through synthetic chemistry and structure-based drug design, has shown promise in elevating central cGMP levels in the brain and CSF of rodents, exhibiting procognitive activity and synaptic stabilization in models of cognitive impairment (Verhoest et al., 2012).

Antimicrobial and Anticancer Agents

Another research effort highlights the synthesis of novel pyrazole derivatives with potential antimicrobial and anticancer activities. These compounds were synthesized from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, showcasing higher anticancer activity than doxorubicin in some instances and exhibiting significant antimicrobial properties (Hafez et al., 2016).

Synthesis of Coumarin Derivatives

Research on the synthesis of new coumarin derivatives for antimicrobial testing illustrates the versatility of pyrimidine and pyran structures in drug development. These derivatives were evaluated for their antimicrobial activity, contributing to the field of infectious disease research (Al-Haiza et al., 2003).

Anticancer and Antimicrobial Heterocyclic Compounds

A study on the synthesis and molecular docking of oxazole, pyrazoline, and pyridine-incorporated compounds revealed their anticancer and antimicrobial potentials. This research not only highlights the synthesis of biologically active heterocycles but also emphasizes the importance of structural analysis in understanding compound efficacy (Katariya et al., 2021).

Novel Pyrazolopyrimidines as Anticancer and Anti-5-Lipoxygenase Agents

Another exploration into pyrazolopyrimidines derivatives demonstrates their potential as anticancer and anti-5-lipoxygenase agents, further showcasing the therapeutic potential of pyrimidine derivatives in the development of new treatments for cancer and inflammatory diseases (Rahmouni et al., 2016).

properties

IUPAC Name

[4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H16ClN3O5S/c22-14-2-4-15(5-3-14)25-10-13(8-19(25)27)20(28)30-18-11-29-16(9-17(18)26)12-31-21-23-6-1-7-24-21/h1-7,9,11,13H,8,10,12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PWBYSMGEQNQUMS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CN(C1=O)C2=CC=C(C=C2)Cl)C(=O)OC3=COC(=CC3=O)CSC4=NC=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H16ClN3O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

457.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.